Cas no 1260784-02-8 (4-(Chloromethyl)-2-iodo-1-methylbenzene)

• Product Name: 4-(Chloromethyl)-2-iodo-1-methylbenzene
• CAS No: 1260784-02-8
• MF: C₈H₈ClI
• MW: 266.506593704224
• CID: 4981977
• Update Time: 2025-05-19

4-(Chloromethyl)-2-iodo-1-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 4-(CHLOROMETHYL)-2-IODO-1-METHYLBENZENE
• 3-Iodo-4-methylbenzyl chloride
• 4-(Chloromethyl)-2-iodo-1-methylbenzene

• Inchi： 1S/C8H8ClI/c1-6-2-3-7(5-9)4-8(6)10/h2-4H,5H2,1H3
• InChI Key： JJUBLBBKOJHUFD-UHFFFAOYSA-N
• SMILES： IC1C=C(CCl)C=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• XLogP3: 3.3
• Topological Polar Surface Area: 0

Additional information on 4-(Chloromethyl)-2-iodo-1-methylbenzene

Introduction to 4-(Chloromethyl)-2-iodo-1-methylbenzene (CAS No. 1260784-02-8)

4-(Chloromethyl)-2-iodo-1-methylbenzene, identified by the Chemical Abstracts Service Number (CAS No.) 1260784-02-8, is a significant compound in the realm of organic synthesis and pharmaceutical research. This aromatic heterocyclic molecule features a unique structural arrangement that makes it a valuable intermediate in the development of various chemical entities, particularly in medicinal chemistry. The presence of both chloromethyl and iodo substituents on a benzene ring with a methyl group at the 1-position imparts distinct reactivity, enabling diverse synthetic pathways and functionalization strategies.

The compound's structure, characterized by a benzene core substituted with a chloromethyl group at the 4-position and an iodo atom at the 2-position, alongside a methyl group at the 1-position, contributes to its versatility in chemical transformations. The chloromethyl moiety is particularly noteworthy as it serves as a versatile handle for further functionalization, allowing for the introduction of various nucleophiles through nucleophilic addition reactions. This property is highly exploited in pharmaceutical synthesis, where it facilitates the construction of more complex molecular architectures.

4-(Chloromethyl)-2-iodo-1-methylbenzene finds utility in the synthesis of biologically active compounds, including potential drug candidates. Its reactivity with nucleophiles such as amines and alcohols enables the formation of ether and amide linkages, which are fundamental motifs in many therapeutic agents. The iodo substituent, on the other hand, can be further modified through cross-coupling reactions such as Suzuki-Miyaura or Stille couplings, allowing for the introduction of aryl or vinyl groups into the molecule. These transformations are pivotal in constructing complex scaffolds that mimic natural products or exhibit novel biological activities.

In recent years, there has been growing interest in leveraging such versatile intermediates for the development of new therapeutic strategies. For instance, researchers have explored the use of 4-(Chloromethyl)-2-iodo-1-methylbenzene in the synthesis of kinase inhibitors, which are critical in targeting various cancers and inflammatory diseases. The ability to introduce specific functional groups at will allows for fine-tuning of pharmacokinetic properties, such as solubility and metabolic stability, which are essential for drug efficacy and safety.

The pharmaceutical industry continually seeks innovative methodologies to streamline drug discovery processes. 4-(Chloromethyl)-2-iodo-1-methylbenzene exemplifies how well-designed intermediates can accelerate this endeavor by providing robust starting points for constructing complex molecules. Its incorporation into combinatorial libraries or parallel synthesis platforms enables high-throughput screening, facilitating rapid identification of lead compounds with desired biological profiles.

From an academic perspective, this compound serves as an excellent scaffold for studying reaction mechanisms and developing new synthetic protocols. The interplay between electronic effects and steric hindrance arising from its substituents offers insights into how molecular structure influences reactivity. Such studies not only advance our fundamental understanding of organic chemistry but also inform the design of more efficient synthetic routes for industrial applications.

The role of 4-(Chloromethyl)-2-iodo-1-methylbenzene extends beyond pharmaceuticals into materials science and agrochemicals. Its ability to undergo diverse transformations makes it a valuable building block for polymers with tailored properties or novel pesticides with enhanced efficacy and reduced environmental impact. As research continues to uncover new applications, the demand for high-quality intermediates like this compound is expected to grow.

In conclusion,4-(Chloromethyl)-2-iodo-1-methylbenzene (CAS No. 1260784-02-8) represents a cornerstone in modern synthetic chemistry. Its unique structural features enable a wide range of chemical modifications, making it indispensable in drug discovery and industrial applications. As advancements in synthetic methodologies continue to emerge,4-(Chloromethyl)-2-iodo-1-methylbenzene will undoubtedly remain at the forefront of innovation, driving progress across multiple scientific disciplines.